Cas no 61822-84-2 (3H-1,2,3-Triazolo[4,5-b]pyridine, 1-oxide)

3H-1,2,3-Triazolo[4,5-b]pyridine, 1-oxide structure
61822-84-2 structure
Product Name:3H-1,2,3-Triazolo[4,5-b]pyridine, 1-oxide
CAS No:61822-84-2
MF:C5H4N4O
MW:136.111459732056
CID:1630228
PubChem ID:11679824
Update Time:2025-04-21

3H-1,2,3-Triazolo[4,5-b]pyridine, 1-oxide Chemical and Physical Properties

Names and Identifiers

    • 3H-1,2,3-Triazolo[4,5-b]pyridine, 1-oxide
    • 1-hydroxytriazolo[4,5-b]pyridine
    • 1-hydroxyazabenzotriazole
    • 61822-84-2
    • BSXPDVKSFWQFRT-UHFFFAOYSA-N
    • DTXSID20470468
    • triazolopyridiniumolate
    • SCHEMBL74829
    • Inchi: 1S/C5H4N4O/c10-9-4-2-1-3-6-5(4)7-8-9/h1-3,10H
    • InChI Key: BSXPDVKSFWQFRT-UHFFFAOYSA-N
    • SMILES: ON1C2C=CC=NC=2N=N1

Computed Properties

  • Exact Mass: 136.03862
  • Monoisotopic Mass: 136.03851076g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 63.8Ų

Experimental Properties

  • PSA: 68.51
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